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Compound of Interest

Compound Name: 2-(4-Bromophenyl)ethanol

Cat. No.: B1265510

Proper disposal of 2-(4-Bromophenyl)ethanol is critical for laboratory safety and
environmental protection. As a brominated organic compound, it is classified as a halogenated
organic waste and requires specific handling procedures. This guide provides detailed
instructions for its safe disposal in a research or drug development setting.

Chemical and Disposal Data Summary

The following table summarizes key data for 2-(4-Bromophenyl)ethanol relevant to its
disposal.
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Parameter Information

Chemical Name 2-(4-Bromophenyl)ethanol

p-Bromophenethyl alcohol, 4-Bromophenethyl

Synonyms
alcohol
CAS Number 4654-39-1
Molecular Formula CsHsBrO
Harmful if swallowed or in contact with skin;
Primary Hazards Causes skin and serious eye irritation; May
cause respiratory irritation.[1][2][3][4][5]
Waste Classification Halogenated Organic Hazardous Waste.[6][7][8]
Incompatible Materials Strong oxidizing agents.[1][9]

Collection for incineration in a regulated
_ hazardous waste incinerator via a licensed
Disposal Method ] ] ]
professional waste disposal service.[6][10] Do

not dispose of down the drain.[9][10][11]

Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of 2-(4-Bromophenyl)ethanol.
This protocol is intended for a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[1][11]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
[11]

» Ventilation: Handle the chemical waste in a well-ventilated area, preferably within a chemical
fume hood.[9][10]
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» Handling: Wash hands thoroughly after handling.[1][5] Avoid breathing dust, fumes, or
vapors.[1][2]

2. Waste Segregation and Collection:

 l|dentify as Halogenated Waste: 2-(4-Bromophenyl)ethanol is a brominated organic
compound and must be disposed of as halogenated organic waste.[6]

o Separate Collection: Do NOT mix with non-halogenated organic wastes, inorganic wastes
(acids, bases), or other waste streams like heavy metals or P-listed wastes.[6][8]

o Select Appropriate Container:

o Use a designated, compatible container specifically for halogenated organic waste.[7][9]
Polyethylene carboys are often used.[9]

o Ensure the container is in good condition, free of leaks or cracks, and has a tightly sealing,
threaded cap.[7][12]

3. Labeling the Waste Container:

o Immediate Labeling: Label the waste container before or at the moment the first drop of
waste is added.[7]

e Required Information: The label must include:
o The words "Hazardous Waste".[7][8]

o The full chemical name: "Waste 2-(4-Bromophenyl)ethanol”. Do not use abbreviations or
chemical formulas.[7]

o If mixed with other halogenated solvents, list all constituents and their approximate
percentages.[6][3]

o Clearly identify the applicable hazards (e.g., Toxic, Irritant).[8]

4. Storage of Waste Container:
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» Closed Container: Keep the waste container tightly closed except when actively adding
waste.[7][8]

» Storage Location: Store the container in a designated satellite accumulation area.[8] This
should be a cool, dry, and well-ventilated location away from incompatible materials.[7][9]

e Secondary Containment: Store the container in secondary containment to prevent spills.[8]
5. Final Disposal:

o Professional Disposal: Arrange for waste pickup through your institution's Environmental
Health & Safety (EHS) office or a licensed professional waste disposal service.[10]

e Regulatory Compliance: Disposal must be in accordance with all local, regional, and national
hazardous waste regulations.[2][11] Chemical waste generators are responsible for ensuring
complete and accurate classification and disposal.[2][11]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Bromophenyl)ethanol.
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Preparation & Identification

Start: Have 2-(4-Bromophenyl)ethanol
for Disposal

Begin process

Y

Step 1: Don Personal
Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Y

Step 2: Identify Chemical
Is it a Halogenated Organic?

Segregation & Collection

No, it is another
waste type.

Yes, it contains Bromine.

Proceed with Halogenated
Waste Protocol

Step 3: Select a designated
'‘Halogenated Waste' container.
Ensure it is clean, compatible,

-
Follow appropriate protocol for !

non-halogenated, inorganic, 1
h or other waste streams. !
and has a sealing cap. b a

'

Step 4: Label Container:
'Hazardous Waste'
'Waste 2-(4-Bromophenyl)ethanol'
List all constituents.

:

Step 5: Add waste to container
in a fume hood. Seal tightly.

Storage & Final Disposal

Step 6: Store container in a
designated Satellite Accumulation Area
with secondary containment.

'

Step 7: Contact EHS or licensed
waste disposal service for pickup.

End: Waste is properly
disposed of by approved vendor.

Click to download full resolution via product page

Caption: Workflow for the disposal of 2-(4-Bromophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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